Cas no 1804758-63-1 (4-Bromo-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804758-63-1
• MF: C₆H₃BrF₃N
• MW: 225.993931055069
• CID: 4927282
• Update Time: 2025-05-21

4-Bromo-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H3BrF3N/c7-3-1-2-11-5(4(3)8)6(9)10/h1-2,6H
• InChI Key： XSYZJYDHSSNBNE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-(difluoromethyl)-3-fluoropyridine

4-Bromo-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1804758-63-1)

The compound 4-Bromo-2-(difluoromethyl)-3-fluoropyridine, with the CAS registry number 1804758-63-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which is a six-membered ring containing one nitrogen atom. The substituents on the pyridine ring include a bromine atom at the 4-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 3-position. These substituents contribute to the unique electronic and steric properties of the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-fluoropyridine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of novel pharmaceutical agents. The presence of halogen atoms (bromine and fluorine) in the molecule enhances its reactivity, making it amenable to various chemical transformations. For instance, bromine can act as an electrophilic center in nucleophilic substitution reactions, while fluorine can influence the electronic properties of the molecule, potentially affecting its bioavailability and pharmacokinetics.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-fluoropyridine involves a series of carefully designed steps to introduce the desired substituents onto the pyridine ring. One common approach is through Friedel-Crafts alkylation or acylation reactions, followed by halogenation to introduce bromine and fluorine atoms. Alternatively, modern synthetic methodologies, such as microwave-assisted synthesis or catalytic cross-coupling reactions, have been employed to streamline the synthesis process and improve yields.

In terms of applications, 4-Bromo-2-(difluoromethyl)-3-fluoropyridine has shown promise in agrochemicals and pest control agents. Its ability to interact with specific biological targets makes it a candidate for developing new generations of pesticides with enhanced efficacy and reduced environmental impact. Additionally, this compound has been investigated for its potential in materials science, particularly in the design of advanced materials with tailored electronic properties.

Recent advancements in computational chemistry have further elucidated the structural and electronic properties of 4-Bromo-2-(difluoromethyl)-3-fluoropyridine. Quantum mechanical calculations have provided insights into its molecular geometry, vibrational spectra, and reactivity patterns. These findings are crucial for guiding experimental efforts and optimizing synthetic routes for large-scale production.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1804758-63-1) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, agriculture, and materials science. As ongoing research continues to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in advancing modern chemistry.